Cas no 2742660-97-3 (Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate)
Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate is a versatile compound characterized by its unique cyclic structure and functional groups. It offers high stability, making it suitable for various chemical transformations. Its iodo substituent facilitates substitution reactions, while the cyano and carboxylate groups provide opportunities for further functionalization. This compound is ideal for synthetic organic chemistry applications.
![Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate structure](https://ossimg.kuujia.com/scimg/2743000/2742660-97-3x500.png)
2742660-97-3 structure
Product Name:Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate
CAS No:2742660-97-3
MF:C18H20INO3
MW:425.26077747345
CID:6175331
PubChem ID:165694002
Update Time:2025-06-20
Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2742660-97-3
- EN300-37160756
- ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate
- Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate
-
- Inchi： 1S/C18H20INO3/c1-2-22-16(21)18-9-7-17(12-19,8-10-18)23-15(18)14-5-3-13(11-20)4-6-14/h3-6,15H,2,7-10,12H2,1H3
- InChI Key： SMEZJBUEWGOLRD-UHFFFAOYSA-N
- SMILES： ICC12CCC(C(=O)OCC)(C(C3C=CC(C#N)=CC=3)O1)CC2
Computed Properties
- Exact Mass: 425.04879g/mol
- Monoisotopic Mass: 425.04879g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 59.3Ų
Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37160756-0.05g |
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate |
2742660-97-3 | 90.0% | 0.05g |
$493.0 | 2025-03-18 | |
| Enamine | EN300-37160756-0.1g |
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate |
2742660-97-3 | 90.0% | 0.1g |
$644.0 | 2025-03-18 | |
| Enamine | EN300-37160756-0.25g |
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate |
2742660-97-3 | 90.0% | 0.25g |
$920.0 | 2025-03-18 | |
| Enamine | EN300-37160756-0.5g |
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate |
2742660-97-3 | 90.0% | 0.5g |
$1449.0 | 2025-03-18 | |
| Enamine | EN300-37160756-1.0g |
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate |
2742660-97-3 | 90.0% | 1.0g |
$1857.0 | 2025-03-18 | |
| Enamine | EN300-37160756-2.5g |
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate |
2742660-97-3 | 90.0% | 2.5g |
$3641.0 | 2025-03-18 | |
| Enamine | EN300-37160756-5.0g |
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate |
2742660-97-3 | 90.0% | 5.0g |
$5387.0 | 2025-03-18 | |
| Enamine | EN300-37160756-10.0g |
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate |
2742660-97-3 | 90.0% | 10.0g |
$7988.0 | 2025-03-18 | |
| 1PlusChem | 1P0287MA-50mg |
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate |
2742660-97-3 | 90% | 50mg |
$672.00 | 2024-05-07 | |
| 1PlusChem | 1P0287MA-100mg |
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate |
2742660-97-3 | 90% | 100mg |
$858.00 | 2024-05-07 |
Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate Related Literature
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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